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Compound of Interest

Compound Name: Benapenem

Cat. No.: B10856575

For Immediate Implementation: This document provides essential safety and logistical
information for laboratory personnel working with Benapenem. Adherence to these procedures
is critical for minimizing exposure risk and ensuring a safe research environment. Benapenem
IS an investigational carbapenem antibiotic, and as such, caution should be exercised in its
handling. Until more specific safety data becomes available, it is prudent to handle
Benapenem with the same precautions as other potent beta-lactam antibiotics.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to Benapenem. A
risk assessment should be conducted for each procedure to determine the specific PPE
required.
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PPE Component Specification Rationale

) ) Prevents skin contact and
Chemical-resistant, powder- _
o absorption. The outer glove
Gloves free nitrile gloves. Double-
o should be removed after
gloving is recommended. )
handling the compound.

] Protects eyes from splashes
) Chemical safety goggles or a
Eye Protection ) and aerosols of Benapenem
face shield. )
powder or solutions.

Prevents inhalation of airborne
) ) NIOSH/MSHA-approved ) .
Respiratory Protection ] ) particles, especially when
respirator (e.g., N95 or higher). )
handling the powder form.

) ] Disposable gown with long Protects skin and personal
Protective Clothing ] o ) o
sleeves and tight-fitting cuffs. clothing from contamination.

Operational Plan: Handling Procedures

All work with Benapenem powder should be conducted in a certified chemical fume hood or a
biological safety cabinet to minimize inhalation exposure.

Preparation of a Stock Solution:

« Don PPE: Before beginning any work, put on the recommended personal protective
equipment: a disposable gown, double gloves, safety goggles, and an N95 respirator.

e Work in a Controlled Environment: All manipulations of solid Benapenem should be
performed within a chemical fume hood or other ventilated enclosure.

* Weighing: Carefully weigh the desired amount of Benapenem powder. Avoid creating dust.
Use a dedicated and calibrated analytical balance.

¢ Solubilization: Add the appropriate solvent to the vessel containing the Benapenem powder.
Gently swirl or vortex to dissolve.

o Labeling: Clearly label the container with the compound name, concentration, date, and your
initials.
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» Storage: Store the Benapenem solution as recommended by the supplier, typically in a cool,
dark place. For long-term storage, aliquoting into smaller volumes is advisable to avoid
repeated freeze-thaw cycles.

Disposal Plan

Proper disposal of Benapenem waste is crucial to prevent environmental contamination and
the potential for antibiotic resistance. As an investigational drug, all waste should be treated as
hazardous unless otherwise specified by the sponsor.

o Contaminated PPE and Consumables: All disposable items that have come into contact with
Benapenem (e.g., gloves, gowns, weigh boats, pipette tips) should be collected in a
designated, clearly labeled hazardous waste container.

o Unused/Expired Powder and Solutions: Unused or expired Benapenem powder and any
solutions should be disposed of as hazardous chemical waste according to institutional and
local regulations. Do not pour solutions down the drain.

e Return or Destruction: For investigational drugs, there may be specific instructions from the
sponsor for the return of unused supplies. If destruction is permitted on-site, it must be done
in accordance with institutional policies for hazardous drug disposal.[1]

Quantitative Data Summary

The following table summarizes data from a first-in-human clinical trial of Benapenem in
healthy volunteers.[2]
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Parameter

Value

Most Common Adverse Events

Mild (CTCAE Grade 1) and resolved

spontaneously.

Half-life (%)

Approximately 6.06 to 7.37 hours.

Route of Excretion

Primarily renal (in the form of the parent

molecule and metabolites).

Volume of Distribution (Vz)

Ranged from 7.95 to 10.22 liters.

Clearance (CL)

Ranged from 0.82 to 1.06 liters/hour.

Mandatory Visualizations
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Benapenem Handling Workflow
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PPE Selection for Benapenem Handling

Handling Benapenem?

Wear Gloves
(Double Recommended)

Standard Laboratory Attire

Wear Respirator (N95+)

Wear Safety Goggles/
Face Shield

N

Wear Disposable Gown
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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